Cas no 374898-01-8 ((R)-1-(4-Fluorophenyl)ethanamine)

(R)-1-(4-Fluorophenyl)ethanamine structure
374898-01-8 structure
Product Name:(R)-1-(4-Fluorophenyl)ethanamine
CAS No:374898-01-8
MF:C8H10FN
MW:139.170105457306
MDL:MFCD03093090
CID:67917
PubChem ID:6950187
Update Time:2025-04-18

(R)-1-(4-Fluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-FLUOROPHENYL)ETHYLAMINE
    • (R)-(+)-1-(4-Fluorophenyl)ethylamine
    • (R)-4-Fluoro-alpha-methylbenzylamine
    • (R)-1-(4-Fluorophenyl)ethanamine
    • (1R)-1-(4-fluorophenyl)ethanamine
    • (R)-1(-4-Fluorophenyl)ethylamine
    • (+)-1-(4-Fluorophenyl)ethylamine
    • (1R)-1-(4-Fluorophenyl)ethylamine
    • (aR)-4-Fluoro-a-methylbenzenemethanamine
    • (R)-1-(4-FLUOROPHENYL)-ETHYLAMINE
    • (1R)-(+)-1-(4-Fluorophenyl)ethylamine
    • PubChem15219
    • QGCLEUGNYRXBMZ-ZCFIWIBFSA-N
    • (R)-1-(4-fluoro-phenyl)ethylamine
    • 4-fluoro-alpha-(R)-methylbenzylamine
    • (R)-4-Fluoro-alpha-meth
    • (R)-4-Fluoro-alpha-methylbenzyla
    • DS-2437
    • 374898-01-8
    • (+)-(r)-1-(4-fluorophenyl)ethylamine
    • EN300-91166
    • AKOS005063986
    • MFCD03093090
    • PS-9065
    • SCHEMBL516801
    • AKOS010397807
    • DTXSID20426187
    • CS-D0231
    • (1R)-1-(4-fluorophenyl)ethan-1-amine
    • (R)-1-(4-Fluoro-phenyl)-ethylamine
    • AMY37480
    • (R)-4-Fluoro-alpha-methylbenzylamine, ChiPros(R), produced by BASF, >=98.5% (GC)
    • J-500264
    • DB-031188
    • MDL: MFCD03093090
    • Inchi: 1S/C8H10FN/c1-6(10)7-2-4-8(9)5-3-7/h2-6H,10H2,1H3/t6-/m1/s1
    • InChI Key: QGCLEUGNYRXBMZ-ZCFIWIBFSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@H](C)N
    • BRN: 8614058

Computed Properties

  • Exact Mass: 139.08000
  • Monoisotopic Mass: 139.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Liquid
  • Density: 1,03 g/cm3
  • Melting Point: -30 °C
  • Boiling Point: 76 °C/22 mmHg
  • Flash Point: 76°C/22mm
  • Refractive Index: 1.501
  • Water Partition Coefficient: Sparingly Soluble in water (1.5E-3 g/L) (25°C).
  • PSA: 26.02000
  • LogP: 2.54570
  • Solubility: Dissolve 1.03g/l in water at 20 º C
  • Sensitiveness: Air Sensitive

(R)-1-(4-Fluorophenyl)ethanamine Security Information

  • Symbol: GHS05 GHS07 GHS09
  • Signal Word:Danger
  • Hazard Statement: H302-H314-H411
  • Warning Statement: P273-P280-P305+P351+P338-P310
  • Hazardous Material transportation number:2735
  • WGK Germany:3
  • Hazard Category Code: 22-34-51/53
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • Packing Group:III
  • Hazard Level:8
  • HazardClass:8
  • PackingGroup:III
  • Storage Condition:2-8 °C
  • Risk Phrases:R34
  • Packing Group:III
  • Safety Term:8

(R)-1-(4-Fluorophenyl)ethanamine Customs Data

  • HS CODE:2921499090
  • Customs Data:

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

(R)-1-(4-Fluorophenyl)ethanamine Pricemore >>

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(R)-1-(4-Fluorophenyl)ethanamine Production Method

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